5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone

• IUPAC Name: 5-[[4-(dimethylamino)-5-methylpyrimidin-2-yl]amino]-1-methylpiperidin-2-one
• InChI: InChI=1S/C13H21N5O/c1-9-7-14-13(16-12(9)17(2)3)15-10-5-6-11(19)18(4)8-10/h7,10H,5-6,8H2,1-4H3,(H,14,15,16)
• InChI Key: WBJHSJRODYHFQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N(C)C)NC2CCC(=O)N(C2)C
• Molecular Formula: C13H21N5O
• Molecular Weight: 263.34 g/mol

Description

5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone, also known as DMMP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMMP is a potent inhibitor of the enzyme acetylcholinesterase, which makes it a valuable tool for studying the role of this enzyme in various biological processes. In

Mechanism of Action

5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone acts as a reversible inhibitor of acetylcholinesterase by binding to the active site of the enzyme. This prevents the enzyme from breaking down acetylcholine, leading to an accumulation of this neurotransmitter in the synaptic cleft. The increased levels of acetylcholine can have various effects depending on the biological system being studied.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone depend on the biological system being studied. In the nervous system, 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone can lead to increased levels of acetylcholine, which can enhance cognitive function and memory formation. In the neuromuscular junction, 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone can lead to muscle paralysis by preventing the breakdown of acetylcholine. In the cardiovascular system, 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone can lead to decreased heart rate and blood pressure due to the accumulation of acetylcholine.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone in lab experiments is its potency as an acetylcholinesterase inhibitor. This allows researchers to study the effects of acetylcholine accumulation in different biological systems. However, one of the limitations of using 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone is its potential toxicity. 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone is a potent inhibitor of acetylcholinesterase, which can lead to adverse effects such as muscle paralysis and respiratory failure if not used properly.

Future Directions

There are several future directions for research involving 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone. One area of interest is the development of new acetylcholinesterase inhibitors that are more selective and less toxic than 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone. Another area of interest is the study of the effects of acetylcholine accumulation in different biological systems, such as the immune system and the gastrointestinal tract. Additionally, the use of 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone in the development of new therapies for diseases such as Alzheimer's and Parkinson's is an area of active research.

Synthesis Methods

The synthesis of 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone involves several steps, including the reaction of 2-chloro-4,5-dimethylpyrimidine with N,N-dimethylformamide dimethyl acetal, followed by the reaction of the resulting intermediate with 1-methylpiperidin-2-one. The final product is then purified using column chromatography to obtain pure 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone.

Scientific Research Applications

5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone has been widely used in scientific research to study the role of acetylcholinesterase in various biological processes. Acetylcholinesterase is an enzyme that breaks down the neurotransmitter acetylcholine, which is involved in many physiological processes such as muscle contraction, memory formation, and cognitive function. 5-{[4-(dimethylamino)-5-methyl-2-pyrimidinyl]amino}-1-methyl-2-piperidinone inhibits the activity of acetylcholinesterase, which allows researchers to study the effects of acetylcholine accumulation in different biological systems.